Cas no 1425334-87-7 ((2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride)

• Product Name: (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride
• CAS No: 1425334-87-7
• MF: C₇H₁₂BClN₂O₃
• MW: 218.445780754089
• CID: 4699570
• PubChem ID: 71301499
• Update Time: 2025-10-17

(2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(2-aminoethoxy)pyridin-4-yl)boronic acid hydrochloride
• [2-(2-aminoethoxy)pyridin-4-yl]boronic acid hydrochloride
• (2-(2-aminoethoxy)pyridin-4-yl)boronicacidhydrochloride
• 1425334-87-7
• [2-(2-aminoethoxy)pyridin-4-yl]boronic acid;hydrochloride
• SB78692
• (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride

• Inchi： 1S/C7H11BN2O3.ClH/c9-2-4-13-7-5-6(8(11)12)1-3-10-7;/h1,3,5,11-12H,2,4,9H2;1H
• InChI Key： LFZRARJIUQMEPQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(B(O)O)C=CN=1)CCN

Computed Properties

• Exact Mass: 218.0629501g/mol
• Monoisotopic Mass: 218.0629501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride

Recent Advances in the Application of (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride (CAS: 1425334-87-7) in Chemical Biology and Pharmaceutical Research

The compound (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride (CAS: 1425334-87-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique pyridine and aminoethoxy functional groups, has demonstrated remarkable potential in various applications, including drug discovery, proteomics, and targeted therapy development. Recent studies have highlighted its role as a versatile building block for the synthesis of novel bioactive molecules and as a key component in the development of boron-based therapeutics.

One of the most notable applications of (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride is its use in the design of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that facilitate the degradation of target proteins by recruiting E3 ubiquitin ligases. The boronic acid moiety in this compound has been shown to enhance the binding affinity and selectivity of PROTACs, particularly in targeting disease-relevant proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a PROTAC targeting the androgen receptor, resulting in improved degradation efficiency and reduced off-target effects.

In addition to its role in PROTAC development, (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride has been explored as a critical intermediate in the synthesis of boron-containing kinase inhibitors. Boron's unique electronic properties allow it to form reversible covalent bonds with active-site residues in kinases, leading to enhanced potency and selectivity. Recent research has shown that derivatives of this compound exhibit promising activity against tyrosine kinases implicated in cancer, such as EGFR and HER2. These findings were corroborated by a 2022 study in Bioorganic & Medicinal Chemistry Letters, which reported the synthesis of a series of boronic acid-based kinase inhibitors with nanomolar potency.

Another emerging application of (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride is in the field of bioorthogonal chemistry. The compound's boronic acid group can participate in rapid and selective reactions with diols and other complementary functional groups, making it a valuable tool for labeling and imaging studies. A 2023 publication in Angewandte Chemie highlighted its use in the development of fluorescent probes for real-time monitoring of cellular processes, such as glycosylation and metabolite trafficking. This application underscores the compound's versatility beyond traditional drug discovery paradigms.

Despite its promising applications, challenges remain in the optimization of (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride for clinical use. Issues such as solubility, stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in computational chemistry and high-throughput screening have facilitated the design of more optimized derivatives, as evidenced by a 2023 Nature Communications paper that employed machine learning algorithms to predict the biological activity of boronic acid-containing compounds.

In conclusion, (2-(2-Aminoethoxy)pyridin-4-yl)boronic acid hydrochloride (CAS: 1425334-87-7) represents a highly versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from PROTAC development to kinase inhibition and bioorthogonal chemistry, highlighting its broad utility. Future research should focus on addressing the remaining challenges to fully unlock its potential in therapeutic and diagnostic applications. The continued exploration of this compound and its derivatives is expected to yield significant breakthroughs in the coming years.